Cas no 82340-63-4 (Propanoic acid,3-chloro-2-methyl-, (S)- (9CI))

Propanoic acid,3-chloro-2-methyl-, (S)- (9CI) structure
82340-63-4 structure
Product Name:Propanoic acid,3-chloro-2-methyl-, (S)- (9CI)
CAS No:82340-63-4
MF:C4H7ClO2
MW:122.550180673599
CID:708361
PubChem ID:11083885
Update Time:2025-04-19

Propanoic acid,3-chloro-2-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-2-METHYLPROPIONICACID
    • Propanoic acid,3-chloro-2-methyl-, (S)- (9CI)
    • 82340-63-4
    • 3-chloro-2-methyl-propionic acid
    • (S)-3-Chloro-2-methylpropanoicacid
    • SCHEMBL9195742
    • (S)-3-Chloro-2-methylpropanoic acid
    • Inchi: 1S/C4H7ClO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)/t3-/m1/s1
    • InChI Key: AWSSTZZQBPIWKZ-GSVOUGTGSA-N
    • SMILES: ClC[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 122.013
  • Monoisotopic Mass: 122.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 0.9
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